Cas no 2411278-09-4 (5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate)

• Product Name: 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• CAS No: 2411278-09-4
• MF: C₁₂H₁₂FN₃O₄S₂
• MW: 345.369783401489
• CID: 5357628
• PubChem ID: 165768010
• Update Time: 2025-06-08

5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• Z4317483437
• 5-{[2-(4-methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate
• 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate

• Inchi： 1S/C12H12FN3O4S2/c1-8-7-21-11(16-8)2-3-15-12(17)9-4-10(6-14-5-9)20-22(13,18)19/h4-7H,2-3H2,1H3,(H,15,17)
• InChI Key： VTXZSZZXVVMMOB-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1CCNC(C1C=NC=C(C=1)OS(=O)(=O)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 485
• XLogP3: 1.6
• Topological Polar Surface Area: 135

Additional information on 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate

Introduction to Compound CAS No. 2411278-09-4: 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate

The compound with the Chemical Abstracts Service (CAS) number 2411278-09-4, known as 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features, including a pyridine ring, a thiazole moiety, and a sulfurofluoridate functional group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

Structural Analysis: The core structure of the compound is a pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The pyridine ring is substituted at the 3-position with a sulfurofluoridate group, which is a rare and intriguing functional group that imparts unique chemical properties. Additionally, the 5-position of the pyridine ring is substituted with an amide group derived from 2-(4-methyl-1,3-thiazol-2-yl)ethylamine. The thiazole moiety, a five-membered heterocyclic ring containing sulfur and nitrogen atoms, adds further complexity and biological activity to the molecule.

Synthesis and Characterization: The synthesis of 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate typically involves multi-step reactions, including the formation of the thiazole ring, the coupling of the thiazole-containing amine to the pyridine ring, and the introduction of the sulfurofluoridate group. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are employed to confirm the structure and purity of the final product.

Biological Activity and Potential Applications: Recent studies have highlighted the potential of this compound in various biological systems. For instance, research has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The presence of the thiazole moiety is particularly noteworthy, as it has been associated with enhanced binding affinity to specific protein targets involved in inflammatory pathways and cancer cell proliferation.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary studies have explored the anti-cancer activity of this compound. In vitro assays using human cancer cell lines have shown that 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate exhibits significant cytotoxic effects against various cancer types, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve apoptosis induction and cell cycle arrest at the G0/G1 phase.

Clinical Implications: While preclinical studies are promising, further research is needed to evaluate the safety and efficacy of 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate in clinical settings. Phase I clinical trials are currently underway to assess its pharmacokinetic properties and tolerability in humans. These trials will provide valuable insights into its potential as a novel therapeutic agent for treating inflammatory diseases and cancer.

Conclusion: The compound with CAS number 2411278-09-4, known as 5-{[2-(4-Methyl-1,3-thiazol-2-yl)ethyl]carbamoyl}pyridin-3-yl sulfurofluoridate, represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activities make it a candidate for further development as a therapeutic agent. Ongoing studies will continue to elucidate its mechanisms of action and potential clinical applications.